Cas no 1020502-84-4 (3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine
• CAS No: 1020502-84-4
• MF: C₂₂H₂₆N₆O₂
• MW: 406.480844020844
• CID: 5817226
• PubChem ID: 25667992
• Update Time: 2025-06-03

3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• [4-[6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-(4-ethoxyphenyl)methanone
• 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine
• (4-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(4-ethoxyphenyl)methanone
• AKOS024638613
• 1020502-84-4
• F2318-0262

• Inchi： 1S/C22H26N6O2/c1-4-30-19-7-5-18(6-8-19)22(29)27-13-11-26(12-14-27)20-9-10-21(24-23-20)28-17(3)15-16(2)25-28/h5-10,15H,4,11-14H2,1-3H3
• InChI Key： ATSQRYJLANYNDD-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3C(C)=CC(C)=N3)C=C2)CC1)(C1=CC=C(OCC)C=C1)=O

Computed Properties

• Exact Mass: 406.21172409g/mol
• Monoisotopic Mass: 406.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine

Introduction to Compound with CAS No. 1020502-84-4 and Product Name: 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine

Compound with the CAS number 1020502-84-4 and the product name 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The synergistic arrangement of its functional groups—specifically the 3,5-dimethyl-1H-pyrazole moiety and the 4-(4-ethoxybenzoyl)piperazine substituent—provides a unique framework that is conducive to interactions with biological targets, making it a promising candidate for further exploration.

The 3,5-dimethyl-1H-pyrazole ring is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules due to its ability to modulate enzyme activity and receptor binding. Its stability and versatility make it an ideal scaffold for designing compounds that can interact with biological systems in a targeted manner. In contrast, the 4-(4-ethoxybenzoyl)piperazine component introduces a hydrophobic region that enhances solubility and bioavailability, while also providing a site for further functionalization. This combination of structural features positions the compound as a versatile tool for researchers exploring novel therapeutic avenues.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with specific biological activities. The 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine structure has been computationally analyzed to identify potential binding sites on target proteins. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a candidate for treating conditions such as arthritis and autoimmune disorders. The computational findings are supported by experimental data from high-throughput screening assays, which have shown promising preliminary results.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological targets. The 3,5-dimethyl-1H-pyrazole moiety has been observed to engage with heme-containing enzymes, suggesting potential applications in treating anemia or infections caused by parasitic organisms. Meanwhile, the 4-(4-ethoxybenzoyl)piperazine group interacts with serine proteases, which are key players in various pathological processes. These interactions are mediated through hydrogen bonding networks and hydrophobic pockets within the enzyme active sites, providing a rational basis for designing derivatives with enhanced potency and selectivity.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. Recent innovations in catalytic methods have streamlined some of these steps, reducing reaction times and minimizing byproduct formation. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyridazine core efficiently. Additionally, modern techniques such as flow chemistry have enabled continuous production processes, which are more sustainable and scalable compared to batch methods.

The pharmacokinetic properties of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-yl]pyridazine are under active investigation to assess its suitability for clinical translation. Preliminary data indicate that the compound exhibits moderate oral bioavailability and prolonged half-life in animal models. These characteristics are advantageous for therapeutic applications where consistent drug levels are essential. Furthermore, metabolic stability studies have revealed that the molecule is resistant to degradation by major cytochrome P450 enzymes, suggesting a reduced risk of drug-drug interactions.

Future research directions include exploring analogs of this compound with modified functional groups to improve pharmacological profiles. For instance, replacing the 4-(4-ethoxybenzoyl)piperazine moiety with other piperazine derivatives could alter binding affinities without significantly affecting overall efficacy. Similarly, introducing fluorine atoms into the 3,5-dimethyl-1H-pyrazole ring could enhance metabolic stability while maintaining biological activity. These modifications will be guided by structure-based drug design principles derived from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The development of this compound also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By integrating knowledge from multiple fields, researchers can accelerate the discovery of novel therapeutics that address unmet medical needs. The case of 3-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[4-(4-ethoxybenzoyl)piperazin-1-y]pyridazine exemplifies how innovative chemical synthesis can lead to biologically relevant molecules with therapeutic potential.

In conclusion,1020502-84-4 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. Ongoing research efforts aim to optimize its pharmacological properties through rational design and computational modeling. As our understanding of molecular interactions continues to evolve,this compound serves as a valuable template for developing next-generation drugs that address complex diseases effectively.